Carotenoids are a class of naturally occurring pigments found in plants and some other photosynthetic organisms, as well as in animal tissues. These vibrant pigments play a crucial role in various physiological processes, including light absorption for photosynthesis and the protection of cells from oxidative damage. Structurally, carotenoids are characterized by their conjugated polyene structure, which confers their distinctive colors ranging from yellow to orange and red. The most well-known carotenoids include beta-carotene, alpha-carotene, lycopene, and lutein, each with unique properties and benefits. For instance, beta-carotene can be converted into vitamin A in the body, supporting vision health and immune function. In terms of applications, carotenoids are widely used in the food industry as natural colorants due to their vibrant hues and antioxidant properties. They also find use in pharmaceuticals, cosmetics, and nutritional supplements for their potential health benefits, such as boosting immune function, reducing inflammation, and promoting eye health.